Cas no 174518-81-1 (Benzene, 1-bromo-5-iodo-2,4-dimethoxy-)
Benzene, 1-bromo-5-iodo-2,4-dimethoxy-, is a halogenated aromatic compound featuring both bromine and iodine substituents on a dimethoxybenzene scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the bromo and iodo groups serve as distinct reactive sites for selective functionalization. The dimethoxy groups enhance solubility in polar organic solvents and can influence electronic properties for targeted reactivity. Its well-defined regiochemistry allows for precise modifications in pharmaceutical, agrochemical, and materials science applications. Careful handling is advised due to potential sensitivity to light and moisture.
174518-81-1 structure
Product Name:Benzene, 1-bromo-5-iodo-2,4-dimethoxy-
CAS No:174518-81-1
MF:C8H8BrIO2
MW:342.956394195557
CID:1367781
Update Time:2025-05-28
Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-bromo-5-iodo-2,4-dimethoxy-
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- Inchi： 1S/C8H8BrIO2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,1-2H3
- InChI Key： JFEONLHGPKUVAW-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(I)=C(OC)C=C1OC
Computed Properties
- Exact Mass: 341.87474
Experimental Properties
- Density: 1.952±0.06 g/cm3(Predicted)
- Boiling Point: 332.4±42.0 °C(Predicted)
- PSA: 18.46
Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023853-250mg |
1-Bromo-2,4-dimethoxy-5-iodobenzene |
174518-81-1 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013023853-500mg |
1-Bromo-2,4-dimethoxy-5-iodobenzene |
174518-81-1 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013023853-1g |
1-Bromo-2,4-dimethoxy-5-iodobenzene |
174518-81-1 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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